Cas no 87121-89-9 (ethyl 3-oxocyclobutane-1-carboxylate)

ethyl 3-oxocyclobutane-1-carboxylate structure
87121-89-9 structure
Product Name:ethyl 3-oxocyclobutane-1-carboxylate
CAS No:87121-89-9
MF:C7H10O3
MW:142.152502536774
MDL:MFCD09834114
CID:859337
PubChem ID:22467070
Update Time:2025-09-26

ethyl 3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-oxocyclobutanecarboxylate
    • 3-Oxo-cyclobutanecarboxylic acid ethyl ester
    • Ethyl 3-oxocyclobuantecarboxylate
    • ethyl 3-oxocyclobutane-1-carboxylate
    • ETHYL 3-OXO CYCLOBUATNE CARBOXYLATE
    • 3-Oxocyclobutanecarboxylic acid ethyl ester
    • Cyclobutanecarboxylic acid, 3-oxo-, ethyl ester
    • 3-Ethoxycarbonylcyclobutanone
    • Ethoxycarbonyl-3-cyclobutanone
    • 3-ethoxycarbonyl-1-cyclobutanone
    • AMCB00022
    • BXBRFSMPBOTZHJ-UHFFFAOYSA-N
    • HT484
    • Ethyl 3-oxo-cyclobutane
    • 87121-89-9
    • AKOS006327278
    • J-520903
    • CS-W008814
    • Ethyl3-oxocyclobutanecarboxylate
    • GS-3874
    • MFCD09834114
    • A1-00071
    • Ethyl 3-oxocyclobutanecarboxylate, 97%
    • DTXSID60625839
    • 3-Oxocyclobutanecarboxylic acid ethyl ester;3-Oxo-cyclobutanecarboxylic acid ethyl ester
    • SCHEMBL871448
    • SB12373
    • ethyl 3-ketocyclobutane carboxylate
    • BCP34597
    • SY031641
    • MDL: MFCD09834114
    • Inchi: 1S/C7H10O3/c1-2-10-7(9)5-3-6(8)4-5/h5H,2-4H2,1H3
    • InChI Key: BXBRFSMPBOTZHJ-UHFFFAOYSA-N
    • SMILES: O=C(C1CC(=O)C1)OCC

Computed Properties

  • Exact Mass: 130.06300
  • Monoisotopic Mass: 142.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.169
  • Boiling Point: 206.9℃ at 760 mmHg
  • Flash Point: 82.3°C
  • Refractive Index: 1.473
  • PSA: 35.53000
  • LogP: 0.19590

ethyl 3-oxocyclobutane-1-carboxylate Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ethyl 3-oxocyclobutane-1-carboxylate Pricemore >>

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ethyl 3-oxocyclobutane-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride ;  rt
Reference
Ruthenium(VIII) oxide
Martin, Victor S.; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2013, 1, 1-13

Production Method 2

Reaction Conditions
1.1 Reagents: Oxalyl chloride Catalysts: Dimethylformamide Solvents: Tetrahydrofuran ;  15 min, rt
1.2 1 h, rt
Reference
Baeyer-Villiger monooxygenase-catalyzed desymmetrizations of cyclobutanones. Application to the synthesis of valuable spirolactones
Rodriguez-Mata, Maria; et al, Tetrahedron, 2016, 72(46), 7268-7275

Production Method 3

Reaction Conditions
1.1 Reagents: Ruthenium tetroxide Solvents: Carbon tetrachloride ,  Water
Reference
Oxidation of cyclobutanols and aromatic rings with ruthenium tetroxide
Caputo, Joseph A.; et al, Tetrahedron Letters, 1967, (47), 4729-31

ethyl 3-oxocyclobutane-1-carboxylate Raw materials

ethyl 3-oxocyclobutane-1-carboxylate Preparation Products

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